Cas no 1236144-51-6 (1-Benzyl 3-tert-butyl azetidine-1,3-dicarboxylate)

• Product Name: 1-Benzyl 3-tert-butyl azetidine-1,3-dicarboxylate
• CAS No: 1236144-51-6
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• MDL: MFCD27938753
• CID: 1092560
• PubChem ID: 58062844
• Update Time: 2025-08-03

1-Benzyl 3-tert-butyl azetidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl 3-tert-butyl azetidine-1,3-dicarboxylate
• 1-O-benzyl 3-O-tert-butyl azetidine-1,3-dicarboxylate
• 1,3-Azetidinedicarboxylic acid, 3-(1,1-dimethylethyl) 1-(phenylmethyl) ester
• AS-73375
• 1-benzyl 3-(tert-butyl) azetidine-1,3-dicarboxylate
• 1236144-51-6
• 1-Cbz-3-Boc-azetidine
• AKOS022187267
• SY125205
• CS-0037289
• MFCD27938753
• 1-Benzyl3-tert-butylazetidine-1,3-dicarboxylate
• SB51471
• tert-Butyl 1-Cbz-azetidine-3-carboxylate
• SCHEMBL10111508

• MDL： MFCD27938753
• Inchi： 1S/C16H21NO4/c1-16(2,3)21-14(18)13-9-17(10-13)15(19)20-11-12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3
• InChI Key： MBELYSROOPOIIB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CN(C(=O)OCC2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls